Cas no 124668-47-9 (3-methylazetidin-3-amine dihydrochloride)

• Product Name: 3-methylazetidin-3-amine dihydrochloride
• CAS No: 124668-47-9
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• MDL: MFCD09264377
• CID: 858540
• PubChem ID: 14852453
• Update Time: 2025-10-22

3-methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-methylazetidine 2HCl
• 3-Amino-3-methylazetidine dihydrochloride
• 3-methylazetidin-3-amine,dihydrochloride
• 3-methylazetidin-3-amine dihydrochloride
• SY042382
• DTXSID00564718
• 3-Azetidinamine, 3-methyl-, hydrochloride (1:2)
• 3-Amino-3-methylazetidine diHCl
• 3-Azetidinamine, 3-methyl-, dihydrochloride
• 3-methyl-3-aminoazetidine dihydrochloride
• AS-33619
• 124668-47-9
• 3-methylazetidin-3-amine;dihydrochloride
• MFCD09264377
• 3-methylazetidin-3-aminedihydrochloride
• SCHEMBL6578439
• DB-240844
• CS-0051248
• AKOS025146572
• ZEA66847
• PB18986
• 3-Methylazetidin-3-amine--hydrogen chloride (1/2)
• XEUIUSSYDUIFRI-UHFFFAOYSA-N
• EN300-213805

• MDL： MFCD09264377
• Inchi： 1S/C4H10N2.2ClH/c1-4(5)2-6-3-4;;/h6H,2-3,5H2,1H3;2*1H
• InChI Key： XEUIUSSYDUIFRI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C)(C1)N

Computed Properties

• Exact Mass: 158.0377538g/mol
• Monoisotopic Mass: 158.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 3-methylazetidin-3-amine dihydrochloride

Comprehensive Overview of 3-methylazetidin-3-amine dihydrochloride (CAS No. 124668-47-9): Properties, Applications, and Research Insights

3-methylazetidin-3-amine dihydrochloride (CAS No. 124668-47-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of azetidine, this amine hydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in drug discovery. The compound's azetidine ring structure is particularly noteworthy, as this four-membered heterocycle is increasingly explored for its conformational rigidity and bioisosteric potential in medicinal chemistry.

Recent studies highlight the growing demand for small-ring nitrogen heterocycles like 3-methylazetidin-3-amine derivatives, driven by their applications in developing novel therapeutics. The dihydrochloride salt form (CAS 124668-47-9) offers improved handling characteristics compared to the free base, addressing common challenges researchers face with volatile amines. Analytical data shows this compound maintains excellent purity profiles (>98%) by HPLC, meeting stringent requirements for high-throughput screening and structure-activity relationship studies.

The synthesis of 3-methylazetidin-3-amine dihydrochloride typically involves multi-step organic transformations, with recent literature emphasizing greener approaches using catalytic ring-closure methods. These advancements align with the pharmaceutical industry's focus on sustainable chemistry principles. Researchers particularly value the compound's chiral center at the 3-position, which enables investigations into stereoselective biological interactions—a hot topic in precision medicine development.

In drug design contexts, the azetidine scaffold of CAS 124668-47-9 demonstrates remarkable versatility. Its strained ring system often confers improved metabolic stability compared to larger heterocycles, while the methylamine moiety provides handles for further derivatization. These properties explain its emerging role in central nervous system (CNS) drug candidates, where researchers seek compounds with optimal blood-brain barrier permeability.

Quality control protocols for 3-methylazetidin-3-amine dihydrochloride emphasize comprehensive characterization using NMR spectroscopy, mass spectrometry, and elemental analysis. The scientific community has established standardized storage conditions (typically 2-8°C under inert atmosphere) to maintain the compound's integrity, reflecting best practices for laboratory reagents management. These protocols support reproducible results in academic and industrial settings alike.

Emerging applications extend beyond pharmaceuticals, with materials scientists exploring CAS 124668-47-9 as a building block for functional polymers. The compound's dual functionality (amine and cyclic structure) enables novel polymerization strategies, particularly in designing stimuli-responsive materials. This interdisciplinary potential makes 3-methylazetidin-3-amine dihydrochloride a compelling subject for translational research initiatives.

Safety assessments indicate that proper handling of this compound requires standard laboratory precautions, with particular attention to its hydrochloride nature. While not classified as hazardous under current regulations, researchers should consult material safety data sheets (MSDS) for specific handling guidelines. Such considerations are increasingly important given the global emphasis on responsible research practices.

The commercial availability of 3-methylazetidin-3-amine dihydrochloride (CAS 124668-47-9) from specialized chemical suppliers has expanded significantly, reflecting growing market demand. Pricing trends show variability based on purity grades and batch sizes, with current focus on developing cost-effective scale-up synthesis routes. These market dynamics intersect with broader discussions about chemical supply chain resilience in the research sector.

Patent literature reveals increasing references to azetidine derivatives like CAS 124668-47-9 in drug candidate claims, particularly for neurological disorders and infectious diseases. This intellectual property landscape underscores the compound's strategic importance in biopharmaceutical innovation. Analytical method development for this compound also represents an active research area, with new chromatographic techniques improving detection sensitivity.

Future research directions for 3-methylazetidin-3-amine dihydrochloride may explore its potential in bioconjugation chemistry and prodrug design, leveraging its reactive amine group. The compound's physicochemical properties (including calculated logP and pKa values) suggest compatibility with various drug delivery systems, opening possibilities in formulation science. Such applications align with current industry priorities around drug development efficiency.

Academic interest in CAS 124668-47-9 continues to grow, with citation networks showing connections to medicinal chemistry and chemical biology publications. The compound serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and salt formation strategies. These educational applications complement its practical research uses, creating a multidimensional profile for this interesting molecule.